Cas no 175878-16-7 (8-methylimidazo[1,2-a]pyridine-3-carbaldehyde)

• Product Name: 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• CAS No: 175878-16-7
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD09994355
• CID: 112182
• PubChem ID: 10583087
• Update Time: 2025-10-29

8-methylimidazo[1,2-a]pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-carboxaldehyde,8-methyl-
• 8-Methyl-imidazo[1,2-a]pyridine-3-carbaldehyde
• 8-Methyl-Imidazo[1,2-A]Pyridine-3-Carboxaldehyde
• Imidazo[1,2-a]pyridine-3-carboxaldehyde, 8-methyl- (9CI)
• 8-Methyl-Imidazo[1,2-A]Pyridine-3-Carboxaldehyde(WX624071)
• 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• DTXSID901243593
• AS-39591
• SCHEMBL5632902
• CS-0036361
• AM806336
• 8-methylimidazo[1,2-a]pyridine-3-carboxaldehyde
• 175878-16-7
• MFCD09994355
• AKOS006310732
• EN300-84820
• Z1198268070
• IMidazo[1,2-a]pyridine-3-carboxaldehyde, 8-Methyl-
• DB-287544

• MDL： MFCD09994355
• Inchi： 1S/C9H8N2O/c1-7-3-2-4-11-8(6-12)5-10-9(7)11/h2-6H,1H3
• InChI Key： GTAVWEGVUJEFQI-UHFFFAOYSA-N
• SMILES： O=CC1=CN=C2C(C)=CC=CN21

Computed Properties

• Exact Mass: 160.06374
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.4Ų

Experimental Properties

• PSA: 34.37

Additional information on 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde

Comprehensive Overview of 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 175878-16-7): Properties, Applications, and Research Insights

The compound 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde (CAS No. 175878-16-7) is a specialized organic molecule belonging to the imidazo[1,2-a]pyridine family. This heterocyclic scaffold has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and structural uniqueness. The presence of both methyl and aldehyde functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and agrochemical applications.

Recent studies highlight the growing demand for imidazo[1,2-a]pyridine derivatives, driven by their broad biological activities, including antimicrobial, antiviral, and anti-inflammatory properties. Researchers are particularly interested in 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde as a precursor for developing novel kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology research. The compound's CAS No. 175878-16-7 is frequently searched in chemical databases, reflecting its relevance in high-impact journals and patent filings.

From a synthetic chemistry perspective, the aldehyde group in 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde offers excellent opportunities for further functionalization through condensation, reduction, or nucleophilic addition reactions. This adaptability aligns with current trends in green chemistry, where researchers seek efficient, one-pot methodologies to minimize waste. Computational chemists also utilize this compound as a model system for studying molecular docking and QSAR modeling, addressing frequently asked questions about drug-likeness and ADMET properties.

In material science, the imidazo[1,2-a]pyridine core contributes to the development of organic semiconductors and fluorescent probes. The 8-methyl substitution in particular enhances thermal stability, a critical factor for OLED and photovoltaic applications. Industry forums often discuss how derivatives of CAS 175878-16-7 could address challenges in energy storage and optoelectronic devices, making it a crossover subject between chemistry and engineering disciplines.

Quality control of 8-methylimidazo[1,2-a]pyridine-3-carbaldehyde involves advanced analytical techniques like HPLC, NMR, and mass spectrometry to ensure purity for research use. Suppliers emphasize batch-to-batch consistency, as impurities can significantly impact downstream applications. This focus on standardization responds to the increasing scrutiny of research chemical reproducibility, a major concern raised in recent scientific discussions.

Looking ahead, the compound's potential in bioconjugation and PROTAC technology represents an emerging area of interest. Its ability to form stable linkages with biomolecules positions it as a candidate for diagnostic reagents and targeted drug delivery systems. These applications directly relate to trending searches about precision medicine and theranostics, demonstrating how fundamental chemical building blocks enable cutting-edge medical advancements.